4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid

• IUPAC Name: 4-[2-(3-chlorophenyl)ethylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C12H14ClNO3/c13-10-3-1-2-9(8-10)6-7-14-11(15)4-5-12(16)17/h1-3,8H,4-7H2,(H,14,15)(H,16,17)
• InChI Key: WNVATQGMCGKEQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)CCC(=O)O
• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol

Description

4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid, also known as etomidate, is a potent intravenous anesthetic agent that is widely used in clinical practice. It was first synthesized in the 1960s by Janssen Pharmaceutica, and since then, it has become an essential tool for anesthesiologists to induce and maintain anesthesia during surgical procedures. Etomidate is preferred over other anesthetic agents due to its rapid onset, short duration of action, and minimal cardiovascular and respiratory effects.

Mechanism of Action

Etomidate acts as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) receptor, which is the primary inhibitory neurotransmitter in the central nervous system. By binding to the GABA receptor, 4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid enhances the inhibitory effects of GABA, leading to a decrease in neuronal excitability and induction of anesthesia.
Biochemical and Physiological Effects:
Etomidate has minimal effects on the cardiovascular and respiratory systems, making it an ideal agent for use in patients with compromised cardiovascular and respiratory function. However, 4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid has been shown to suppress the hypothalamic-pituitary-adrenal (HPA) axis, leading to a decrease in cortisol production. This effect is transient and typically resolves within 24 hours.

Advantages and Limitations for Lab Experiments

Etomidate has several advantages for use in laboratory experiments. It has a rapid onset and short duration of action, allowing for precise control over the induction and maintenance of anesthesia. Additionally, 4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid has minimal effects on the cardiovascular and respiratory systems, reducing the potential for confounding effects on experimental outcomes. However, 4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid's effects on the HPA axis may limit its use in studies involving stress or immune function.

Future Directions

Future research on 4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid may focus on developing new formulations or delivery methods to improve its efficacy and safety. Additionally, studies may investigate the potential use of 4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid in the treatment of neurological disorders such as epilepsy and traumatic brain injury. Finally, research may explore the potential role of 4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid in the regulation of sleep and wakefulness.

Scientific Research Applications

Etomidate has been extensively studied for its use in clinical anesthesia. It is commonly used for induction of anesthesia in patients with compromised cardiovascular and respiratory function. Additionally, 4-{[2-(3-chlorophenyl)ethyl]amino}-4-oxobutanoic acid has been studied for its use in the treatment of refractory status epilepticus and for sedation in critically ill patients. Etomidate has also been used in animal studies to investigate the role of GABAergic neurotransmission in the regulation of sleep and wakefulness.